2-[(4-chlorobenzyl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2S/c1-20-15-8-6-14(7-9-15)18-16(19)11-21-10-12-2-4-13(17)5-3-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: NUCIOKCGONGUES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO2S
• Molecular Weight: 321.8 g/mol

Description

2-[(4-chlorobenzyl)sulfanyl]-N-(4-methoxyphenyl)acetamide (2CBSMA) is a synthetic compound that has recently been gaining attention for its potential applications in scientific research. 2CBSMA is an organosulfur compound that belongs to the class of compounds known as sulfonamides. It is a colorless solid with a molecular weight of 341.9 g/mol and a melting point of 105-106°C.

Scientific Research Applications

Environmental Impact and Metabolism

• Chloroacetamide herbicides, including compounds with similar functional groups, have been extensively studied for their metabolism in human and rat liver microsomes. These studies reveal complex metabolic activation pathways that may lead to carcinogenic outcomes, highlighting the environmental and health implications of using such compounds (Coleman et al., 2000).
• Research on the degradation of alachlor in soils, employing gas and liquid chromatography coupled to mass spectrometry, provides insights into the environmental fate of chloroacetamide herbicides. This research underscores the importance of understanding the persistence and transformation of such chemicals in agricultural settings (Rodríguez-Cruz & Lacorte, 2005).

Biochemical and Pharmacological Applications

• The synthesis and characterization of N-substituted sulfanilamide derivatives, including analyses of their thermal properties and antimicrobial activities, suggest a potential avenue for the development of new antibacterial and antifungal agents. Such studies indicate the broad applicability of acetamide derivatives in medicinal chemistry (Lahtinen et al., 2014).
• Investigations into the synthesis, characterization, and biological screening of sulfanyl acetamide derivatives for their inhibitory activities against acetylcholinesterase and butyrylcholinesterase enzymes point to the therapeutic potential of these compounds in treating conditions like Alzheimer's disease (Rehman et al., 2013).